Cas no 34547-21-2 (3-(4-Nitrophenyl)propanohydrazide)

• Product Name: 3-(4-Nitrophenyl)propanohydrazide
• CAS No: 34547-21-2
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 2943161
• Update Time: 2025-05-20

3-(4-Nitrophenyl)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitro-phenyl)-propionic acid hydrazide
• 3-(4-nitrophenyl)propanohydrazide
• 3-(4-NITROPHENYL)PROPANEHYDRAZIDE
• 3-(4-nitrophenyl)-propionic acid hydrazide
• 3-(4-Nitrophenyl)propanohydrazide

• Inchi： 1S/C9H11N3O3/c10-11-9(13)6-3-7-1-4-8(5-2-7)12(14)15/h1-2,4-5H,3,6,10H2,(H,11,13)
• InChI Key： LWZJDSASKRYFNY-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)[N+](=O)[O-])NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 101

Additional information on 3-(4-Nitrophenyl)propanohydrazide

3-(4-Nitrophenyl)propanohydrazide: A Comprehensive Overview

3-(4-Nitrophenyl)propanohydrazide (CAS No. 34547-21-2) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure and versatile properties, has been extensively studied for its potential applications in drug development, agrochemicals, and advanced materials. The CAS No. 34547-21-2 identifier ensures its precise identification in scientific literature and regulatory databases.

The molecular structure of 3-(4-Nitrophenyl)propanohydrazide comprises a hydrazide group (-NHNH2) attached to a propanoic acid backbone, which is further substituted with a nitrophenyl group at the para position. This configuration imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most promising applications of 3-(4-Nitrophenyl)propanohydrazide lies in its use as a precursor for the preparation of heterocyclic compounds. Researchers have demonstrated that this compound can undergo various cyclization reactions to form fused ring systems, which are often associated with enhanced biological activity. For instance, its participation in the formation of pyridine and pyrimidine derivatives has opened new avenues for drug discovery.

In the realm of pharmacology, 3-(4-Nitrophenyl)propanohydrazide has been explored for its potential as an anticancer agent. Recent findings suggest that it exhibits selective cytotoxicity against certain cancer cell lines, potentially due to its ability to modulate key cellular pathways involved in apoptosis and cell proliferation. These studies underscore the importance of further investigation into its mechanism of action and therapeutic potential.

Beyond its medicinal applications, 3-(4-Nitrophenyl)propanohydrazide has also found utility in agrochemical research. Its ability to act as a plant growth regulator has been documented in several studies, where it was shown to enhance crop yield under stress conditions such as drought or salinity. This dual functionality highlights the compound's versatility across multiple scientific disciplines.

The synthesis of 3-(4-Nitrophenyl)propanohydrazide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields.

In conclusion, 3-(4-Nitrophenyl)propanohydrazide (CAS No. 34547-21-2) stands as a testament to the intricate relationship between chemical structure and functionality. Its diverse applications across medicine, agriculture, and materials science position it as a key compound for future research and development efforts.